(2-Fluorophenyl)(4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: (2-fluorophenyl)-[4-[2-methyl-6-(4-methylphenoxy)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H23FN4O2/c1-16-7-9-18(10-8-16)30-22-15-21(25-17(2)26-22)27-11-13-28(14-12-27)23(29)19-5-3-4-6-20(19)24/h3-10,15H,11-14H2,1-2H3
• InChI Key: LAFBEEGNKLADRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC(=NC(=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4F)C
• Molecular Formula: C23H23FN4O2
• Molecular Weight: 406.5 g/mol

Description

(2-Fluorophenyl)(4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C23H23FN4O2 and its molecular weight is 406.461. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Imaging Applications

• Synthesis for Imaging Parkinson's Disease : A compound, HG-10-102-01, and its precursor were synthesized for potential use as a PET imaging agent for the LRRK2 enzyme in Parkinson's disease, showcasing the role of similar compounds in neurodegenerative disease research and diagnostics (Wang et al., 2017).

Biological Activity and Antimicrobial Applications

• Antibacterial Activity : Novel triazole analogues of piperazine showed significant inhibition against human pathogenic bacteria, indicating the potential of piperazine derivatives in developing new antibacterial agents (Nagaraj et al., 2018).
• Anti-HIV Activity : β-carboline derivatives, including one with a similar structural feature to the requested compound, demonstrated selective anti-HIV-2 activity, highlighting the potential for designing compounds targeting viral infections (Ashok et al., 2015).

Chemical and Physical Properties

• Fluorescent Logic Gates : Compounds combining a naphthalimide fluorophore, piperazine receptor, and aryl group were studied for their use as fluorescent logic gates, demonstrating applications in chemical sensing and molecular electronics (Gauci & Magri, 2022).

Pharmaceutical Development

• Solubility and Formulation Studies : Research into the solubility and formulation of poorly water-soluble compounds, such as dipeptidyl peptidase IV inhibitors, shows the importance of chemical modifications and formulation strategies in drug development, which could be relevant to the pharmacokinetics and therapeutic application of the requested compound (Sharma et al., 2012).

Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis and regulation of adenosine function . This compound is a novel inhibitor of ENTs, showing more selectivity towards ENT2 than ENT1 .

Mode of Action

The compound interacts with ENTs, inhibiting their function . It is an irreversible and non-competitive inhibitor . The compound reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without